Cas no 1351613-63-2 (N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide
• CAS No: 1351613-63-2
• MF: C₂₀H₂₁BrN₆O
• MW: 441.324342489243
• CID: 6503894
• Update Time: 2025-10-18

N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide
• N-(4-bromo-3-methylphenyl)-1-(6-imidazol-1-ylpyrimidin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H21BrN6O/c1-14-10-16(2-3-17(14)21)25-20(28)15-4-7-26(8-5-15)18-11-19(24-12-23-18)27-9-6-22-13-27/h2-3,6,9-13,15H,4-5,7-8H2,1H3,(H,25,28)
• InChI Key： DXHRWNBKJKZRIR-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C=NC=C3)=NC=N2)CCC(C(NC2=CC=C(Br)C(C)=C2)=O)CC1

Additional information on N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide

N-(4-Bromo-3-Methylphenyl)-1-6-(1H-Imidazol-1-Yl)Pyrimidin-4-YlPiperidine-4-Carboxamide: A Comprehensive Overview

The compound N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide, identified by the CAS number 1351613-63-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a bromo-substituted aromatic ring, an imidazole moiety, and a pyrimidine core linked to a piperidine carboxamide group. The combination of these functional groups makes it a promising candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the design of bioactive molecules. The presence of the imidazole ring is particularly notable, as it is known to exhibit strong hydrogen bonding capabilities and π-interactions, which are crucial for molecular recognition in biological systems. Additionally, the pyrimidine core is a common feature in many approved drugs, including antiviral and anticancer agents, due to its ability to bind to DNA and RNA with high specificity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling and Buchwald-Hartwig amination, to construct the key intermediates. These methods have been optimized to minimize side reactions and maximize the formation of the desired product. The final step involves the coupling of the piperidine carboxamide group, which enhances the molecule's solubility and bioavailability.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. It has demonstrated potent inhibitory effects against several enzymes implicated in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). Furthermore, its ability to cross the blood-brain barrier makes it a strong candidate for treating central nervous system disorders like Alzheimer's disease and Parkinson's disease.

The structural versatility of this compound also extends to its applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology and sensor development. The bromo group on the aromatic ring plays a critical role in these applications by facilitating covalent bonding with metal surfaces.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the imidazole moiety acts as a key mediator in stabilizing interactions with biological targets. This understanding has guided further modifications to enhance its selectivity and reduce off-target effects.

In conclusion, N-(4-bromo-3-methylphenyl)-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a valuable asset in both academic research and industrial development.